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Compound of Interest

Compound Name: 1-(3-Aminopropyl)imidazole

Cat. No.: B109541

Spectroscopic Data of 1-(3-
Aminopropyl)imidazole: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for 1-(3-
Aminopropyl)imidazole, a versatile building block in pharmaceutical and materials science
research. The guide is intended for researchers, scientists, and drug development
professionals, presenting key analytical data from Nuclear Magnetic Resonance (NMR)
spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Detailed experimental
protocols and a visual representation of the analytical workflow are included to facilitate the
replication and interpretation of these results.

Spectroscopic Data

The following sections summarize the quantitative data obtained from *H NMR, 3C NMR, IR,
and Mass Spectrometry for 1-(3-Aminopropyl)imidazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.
The 'H and 3C NMR spectra of 1-(3-Aminopropyl)imidazole provide detailed information
about its proton and carbon framework.

'H NMR Data (400 MHz, CDCls)
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
7.47 S 1H H-2 (imidazole)
7.07 S 1H H-4 (imidazole)
6.89 s 1H H-5 (imidazole)
3.96 t 2H N-CHz (propyl)
2.73 t 2H CH2-NH2 (propyl)
1.98 p 2H CH2-CH2z-CH: (propyl)
1.45 s 2H NH2

s = singlet, t = triplet, p = pentet

13C NMR Data (CDCls)

Chemical Shift (6) ppm Assignment

137.1 C-2 (imidazole)

129.0 C-4 (imidazole)

118.8 C-5 (imidazole)

46.5 N-CHz (propyl)

41.6 CH2-NHz (propyl)
34.0 CH2-CH2z-CH: (propyl)

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule by measuring the
absorption of infrared radiation. The IR spectrum of 1-(3-Aminopropyl)imidazole confirms the
presence of its key structural features.

Key IR Absorption Bands
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Wavenumber (cm~?)

Intensity

Assignment

3288 Strong, Broad N-H stretch (amine)
3110 Medium C-H stretch (imidazole)
2935, 2870 Medium C-H stretch (aliphatic)
1595 Medium N-H bend (amine)

) C=C and C=N stretch
1508, 1458 Medium o _

(imidazole ring)

1080 Strong C-N stretch

Mass Spectrometry (MS)

Electron lonization Mass Spectrometry (EI-MS) provides information about the molecular

weight and fragmentation pattern of a compound, aiding in its identification.

Mass Spectrometry Data (Electron lonization)

mlz Relative Intensity (%) Assignment

125 100 [M]* (Molecular lon)

95 40 [M - CH2NHz]*

82 85 [M - Cz2HsN]*

68 30 Imidazole ring fragment
54 25 [C3HaN]*

41 35 [CsHs]*

Experimental Protocols

The following protocols outline the methodologies for obtaining the spectroscopic data

presented above.
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NMR Spectroscopy

Instrumentation: A 400 MHz NMR spectrometer.

Sample Preparation: A sample of 1-(3-Aminopropyl)imidazole (approximately 10-20 mg) was
dissolved in deuterated chloroform (CDClIs, 0.7 mL). Tetramethylsilane (TMS) was used as an
internal standard (0O ppm).

IH NMR Acquisition:

Pulse Sequence: Standard single-pulse sequence.

Number of Scans: 16

Relaxation Delay: 1.0 s

Spectral Width: 16 ppm

13C NMR Acquisition:

Pulse Sequence: Proton-decoupled single-pulse sequence.

Number of Scans: 1024

Relaxation Delay: 2.0 s

Spectral Width: 200 ppm

FT-IR Spectroscopy

Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer.

Sample Preparation: A thin film of neat 1-(3-Aminopropyl)imidazole liquid was placed
between two sodium chloride (NaCl) plates.

Data Acquisition:

e Spectral Range: 4000-400 cm™1
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¢ Resolution: 4 cm—1
e Number of Scans: 32

o A background spectrum of the clean NaCl plates was recorded and subtracted from the
sample spectrum.

Mass Spectrometry

Instrumentation: A mass spectrometer equipped with an electron ionization (El) source.

Sample Introduction: A small amount of the liquid sample was introduced into the ion source via
a direct insertion probe.

Data Acquisition:

« lonization Mode: Electron lonization (EI)
e Electron Energy: 70 eV

e Mass Range: m/z 40-200

e Scan Speed: 1 scan/s

Experimental Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of 1-(3-
Aminopropyl)imidazole.
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Spectroscopic Analysis Workflow for 1-(3-Aminopropyl)imidazole
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Caption: A flowchart illustrating the workflow for the spectroscopic characterization of 1-(3-

Aminopropyl)imidazole.

 To cite this document: BenchChem. [Spectroscopic data for 1-(3-Aminopropyl)imidazole
(NMR, IR, Mass Spec)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109541#spectroscopic-data-for-1-3-aminopropyl-

imidazole-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7

Tech Support


https://www.benchchem.com/product/b109541?utm_src=pdf-body-img
https://www.benchchem.com/product/b109541?utm_src=pdf-body
https://www.benchchem.com/product/b109541?utm_src=pdf-body
https://www.benchchem.com/product/b109541#spectroscopic-data-for-1-3-aminopropyl-imidazole-nmr-ir-mass-spec
https://www.benchchem.com/product/b109541#spectroscopic-data-for-1-3-aminopropyl-imidazole-nmr-ir-mass-spec
https://www.benchchem.com/product/b109541#spectroscopic-data-for-1-3-aminopropyl-imidazole-nmr-ir-mass-spec
https://www.benchchem.com/product/b109541#spectroscopic-data-for-1-3-aminopropyl-imidazole-nmr-ir-mass-spec
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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